3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-[(thiophen-2-yl)methyl]urea

• IUPAC Name: 1-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C15H16N6OS/c1-11-4-6-12(7-5-11)21-14(18-19-20-21)10-17-15(22)16-9-13-3-2-8-23-13/h2-8H,9-10H2,1H3,(H2,16,17,22)
• InChI Key: YIUMGEZUMZFDNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NCC3=CC=CS3
• Molecular Formula: C15H16N6OS
• Molecular Weight: 328.4 g/mol

Description

3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-[(thiophen-2-yl)methyl]urea is a useful research compound. Its molecular formula is C15H16N6OS and its molecular weight is 328.4 g/mol. The purity is usually 95%.
The exact mass of the compound 3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-[(thiophen-2-yl)methyl]urea is 328.11063033 g/mol and the complexity rating of the compound is 390. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-[(thiophen-2-yl)methyl]urea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-[(thiophen-2-yl)methyl]urea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry and Drug Development

This compound, also known as 4’-Methylacetophenone , has been explored in medicinal chemistry due to its structural features. Researchers have investigated its potential as a scaffold for designing novel drugs. .

Organic Semiconductors and Electronics

Thiophene derivatives play a crucial role in organic electronics. Specifically, they are utilized in the following areas:

• .

Corrosion Inhibition

Thiophene derivatives, including our compound of interest, find applications as corrosion inhibitors. .

Anticancer Potential

While not directly studied for its anticancer properties, the organic ligand 4’-Methylacetophenone and related complexes have been evaluated against human colon adenocarcinoma (HT29) and human lung (A549) cancer cell lines. .